Cas no 28664-79-1 ((3e)-3-(methoxymethylidene)oxolan-2-one)

• Product Name: (3e)-3-(methoxymethylidene)oxolan-2-one
• CAS No: 28664-79-1
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 915155
• PubChem ID: 5357962
• Update Time: 2025-04-19

(3e)-3-(methoxymethylidene)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• (3e)-3-(methoxymethylidene)oxolan-2-one
• DTXSID80418326
• NSC-215181
• 28664-79-1
• NSC215181
• 3-[1-methoxy-meth-(e)-ylidene]-dihydro-furan-2-one

• Inchi： 1S/C6H8O3/c1-8-4-5-2-3-9-6(5)7/h4H,2-3H2,1H3/b5-4+
• InChI Key： VDPFGJMFLFVVJZ-SNAWJCMRSA-N
• SMILES： O1C(/C(=C/OC)/CC1)=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.4

Experimental Properties

• Density: 1.283
• Boiling Point: 262°C at 760 mmHg
• Flash Point: 104°C
• Refractive Index: 1.571
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones